(Methyldisulfanyl)cyclohexane

• CAS No.: 10074-84-7
• Molecular Formula: C7H14S2
• Molecular Weight: 162.3 g/mol
• IUPAC Name: (methyldisulfanyl)cyclohexane
• InChI: InChI=1S/C7H14S2/c1-8-9-7-5-3-2-4-6-7/h7H,2-6H2,1H3
• InChI Key: DRUIOTLNISWLKN-UHFFFAOYSA-N
• Canonical SMILES: CSSC1CCCCC1

Description

(Methyldisulfanyl)cyclohexane (CAS: 10074-84-7) is an alicyclic disulfide compound characterized by a cyclohexane ring substituted with a methyl group and a disulfanyl (-S-S-) moiety. Its molecular formula is inferred as C₇H₁₄S₂, with a molecular weight of 162.31 g/mol. Structurally, it is related to dicyclohexyl disulfide (CAS: 2550-40-5) but differs by the presence of a methyl group, which influences its physicochemical and biological properties .

Synthesis of such compounds typically involves thiol-disulfide exchange reactions or oxidative coupling of thiols. Characterization methods include FTIR (to identify S-S stretching vibrations near 500 cm⁻¹) and NMR (to confirm cyclohexane ring conformation and methyl group positioning) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substitution Effects

The table below compares (Methyldisulfanyl)cyclohexane with key analogs:

Compound Name	CAS Number	Molecular Formula	Substituent(s)	Key Properties
(Methyldisulfanyl)cyclohexane	10074-84-7	C₇H₁₄S₂	Methyl, disulfanyl	Moderate lipophilicity (logP ~2.5)
Dicyclohexyl disulfide	2550-40-5	C₁₂H₂₂S₂	Cyclohexyl groups	Higher molecular weight (230.43 g/mol)
1,2-Dithiane (3-tetradecyl)	125646-07-3	C₁₆H₃₂S₂	Tetradecyl chain	Enhanced lipid solubility (logP >6)
Spiro-thiazolone-cyclohexane	-	C₉H₁₄N₂OS₂	Spiro-connected thiazolone	Lower RM₀ (chromatographic mobility)

Key Observations :

• Alkyl Chain Length : Longer alkyl chains (e.g., tetradecyl in 1,2-dithiane derivatives) increase lipophilicity and reduce aqueous solubility, impacting bioavailability .
• Ring Size : Replacing the cyclohexane ring with a 4-membered ring in spiro compounds alters chromatographic mobility (RM₀) and log kw values, suggesting conformational rigidity affects partitioning .

Physicochemical Properties

Lipophilicity and Solubility

• (Methyldisulfanyl)cyclohexane : Predicted logP ~2.5 (moderate lipophilicity), making it suitable for membrane penetration but less so than longer-chain analogs .
• Cyclohexane vs. Polar Solvents: Cyclohexane-based compounds are typically non-polar, but the disulfanyl group introduces slight polarity. In extraction processes, cyclohexane:butyl acetate mixtures outperform pure cyclohexane in isolating polar compounds (e.g., oxygenated classes up to O9), suggesting (Methyldisulfanyl)cyclohexane may exhibit intermediate polarity .

Stability and Reactivity

• Hydrolysis : Acid hydrolysis of cyclohexane extracts can reduce bioactivity due to disulfide bond cleavage, as seen in reduced α-amylase inhibition after hydrolysis .
• Catalytic Interactions : Methyl groups in alicyclic compounds enhance catalytic efficiency in oxidation reactions (e.g., methylated oxidovanadium(IV) compounds increase cyclohexane oxidation yields with HCl) .

Biodegradability and Environmental Impact

• Alicyclic Hydrocarbons : Cyclohexane and its methyl/ethyl-substituted analogs degrade rapidly under sulfate-amended conditions, but dimethyl isomers show slower rates due to steric hindrance . (Methyldisulfanyl)cyclohexane’s methyl group may slightly impede microbial degradation compared to unsubstituted dicyclohexyl disulfide.